Cas no 915312-58-2 (2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-)
915312-58-2 structure
Product Name:2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-
CAS No:915312-58-2
MF:C19H18O2
MW:278.345025539398
CID:748655
PubChem ID:71422988
Update Time:2025-04-19
2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-
- ethyl 3-(9H-fluoren-2-yl)but-2-enoate
- 915312-58-2
- DTXSID80841958
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- Inchi: 1S/C19H18O2/c1-3-21-19(20)10-13(2)14-8-9-18-16(11-14)12-15-6-4-5-7-17(15)18/h4-11H,3,12H2,1-2H3
- InChI Key: HWLKCNGVEITQMR-UHFFFAOYSA-N
- SMILES: O(CC)C(C=C(C)C1C=CC2C3C=CC=CC=3CC=2C=1)=O
Computed Properties
- Exact Mass: 278.130679813g/mol
- Monoisotopic Mass: 278.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
915312-58-2 (2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-) Related Products
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